BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
Reveromycin C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reveromycin C

Cat. No.: B1146581

For researchers, scientists, and drug development professionals handling Reveromycin C,
understanding the proper safety and disposal protocols is paramount. This document provides
a comprehensive guide to ensure the safe management and disposal of Reveromycin C in a

laboratory setting.

Safety Data Summary

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Reveromycin C is
not classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals. However, standard laboratory safety precautions

should always be observed.
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Property Data Reference
GHS Classification Not classified as hazardous
Flammability Product is not flammable

] Product does not present an
Explosion Hazard ]
explosion hazard

] ) ) The product does not generally
First Aid: Skin Contact o )
irritate the skin.

_ , Rinse opened eye for several
First Aid: Eye Contact ) )
minutes under running water.

) ) ) Supply fresh air; consult a
First Aid: Inhalation ) )
doctor in case of complaints.

) ) ] If symptoms persist, consult a
First Aid: Swallowing
doctor.

Do not allow to enter

Environmental Precautions sewers/surface or ground
water.
Spill Cleanup Pick up mechanically.

Experimental Protocols: Proper Disposal of
Reveromycin C

While Reveromycin C is not classified as hazardous, it is crucial to follow a structured disposal
plan to maintain a safe laboratory environment and comply with institutional and local
regulations. The following protocol outlines the recommended steps for the proper disposal of
Reveromycin C.

1. Waste ldentification and Segregation:

» Confirm that the Reveromycin C waste is not mixed with any hazardous materials. The
"Mixture Rule" states that if a non-hazardous waste is mixed with a hazardous waste, the
entire mixture must be treated as hazardous.
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Maintain separate waste streams for non-hazardous and hazardous materials to avoid cross-
contamination and reduce disposal costs.

. Consultation with Institutional Environmental Health & Safety (EHS):

Before disposing of any chemical waste, including non-hazardous substances, consult your
institution's EHS department or refer to your laboratory's specific waste management plan.

EHS can provide guidance on the specific local and institutional regulations for the disposal
of non-hazardous chemical waste.

. Disposal of Solid Reveromycin C Waste:

For pure, uncontaminated Reveromycin C powder:

o If permitted by your institution's EHS guidelines for non-hazardous solids, this waste may
be disposable in the regular laboratory trash.

o Place the solid waste in a sealed, clearly labeled container before placing it in the
designated waste receptacle.

For contaminated labware (e.g., pipette tips, tubes):

o If contaminated with Reveromycin C only, these items can typically be disposed of in the
regular laboratory trash.

o Ensure there are no freestanding liquids in the containers.

. Disposal of Reveromycin C Solutions:

Aqueous Solutions:

o While some non-hazardous liquid waste may be suitable for drain disposal, the
Reveromycin C SDS explicitly states to "Do not allow to enter sewers/ surface or ground
water."

o Therefore, aqueous solutions of Reveromycin C should be collected in a designated,
sealed, and clearly labeled waste container.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1146581?utm_src=pdf-body
https://www.benchchem.com/product/b1146581?utm_src=pdf-body
https://www.benchchem.com/product/b1146581?utm_src=pdf-body
https://www.benchchem.com/product/b1146581?utm_src=pdf-body
https://www.benchchem.com/product/b1146581?utm_src=pdf-body
https://www.benchchem.com/product/b1146581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Consult with your EHS department for the final disposal method of this container, which
will likely be through a chemical waste contractor.

o Solvent-Based Solutions:

o Solutions of Reveromycin C in hazardous solvents (e.g., flammable, toxic, or corrosive
solvents) must be treated as hazardous waste.

o Collect this waste in a designated hazardous waste container that is properly labeled with

the contents.

o Arrange for pickup and disposal through your institution's hazardous waste management

program.

Reveromycin C Disposal Workflow
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Caption: Disposal workflow for Reveromycin C.

« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
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[https://www.benchchem.com/product/b1146581#reveromycin-c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1146581#reveromycin-c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1146581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

